3-Methyl-5-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-6-ol

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-methyl-5-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-6-ol
• InChI: InChI=1S/C12H14O2/c1-7(2)9-4-10-8(3)6-14-12(10)5-11(9)13/h4-5,8,13H,1,6H2,2-3H3
• InChI Key: KWPQOKJUOVUJHE-UHFFFAOYSA-N
• Canonical SMILES: CC1COC2=CC(=C(C=C12)C(=C)C)O

Description

3-Methyl-5-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-6-ol is an organic compound with a complex structure that includes a benzofuran ring substituted with a methyl group, a prop-1-en-2-yl group, and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Methyl-5-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-6-ol typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under acidic or basic conditions to form the benzofuran ring, followed by the introduction of the methyl and prop-1-en-2-yl groups through alkylation reactions. The hydroxyl group can be introduced via hydroxylation reactions using oxidizing agents.

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts to accelerate the reaction rates and the implementation of purification techniques such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types: